(4-Bromo-3-chlorophenyl)methanamine hydrochloride
Description
(4-Bromo-3-chlorophenyl)methanamine hydrochloride, also known as 4-BCMH, is a chemical compound used in a variety of scientific research applications. It is a colorless solid that is soluble in water and other polar solvents. 4-BCMH has a wide range of applications in pharmaceuticals, biochemistry, and other areas of research and development.
Scientific Research Applications
Synthesis and Identification in Chemical Compounds
- Synthesis and Hapten Identification : (4-Bromo-2-(4-chlorophenyl)-1-(ethoxymethyl)-5-(trifluoromethyl)-1H-pyrrol-3-yl) methanamine, a hapten of chlorfenapyr, was synthesized from technical grade chlorfenapyr. The hapten was conjugated to proteins to form complete antigens, verified by ultraviolet spectrum method and enzyme-linked immunosorbent assay (ELISA) (Liu ShunZi & Xu Han-hong, 2009).
Industrial Synthesis in Pharmaceuticals
- Improved Industrial Synthesis of Sertraline : A novel industrial synthesis of sertraline hydrochloride, an effective antidepressant, was reported. N-[4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-methanamine N-oxide was used as an intermediate, highlighting a more advantageous process compared to previous methods (Krisztina Vukics et al., 2002).
Synthesis and Characterization in Organic Chemistry
- Synthesis of 2-Aryl-4-(2-hydroxyetiyl)-2-morpholinol Hydrochloride : This study involved the synthesis of various 2-aryl-4-(2-hydroxyethyl)-2-morpholinols through reactions involving α-bromo compounds. The structures of these hydrochloride salts were characterized using NMR, IR, and MS spectra, showcasing their potential in organic synthesis (Zhou Peng, 2004).
Chemical Analysis and Reactions
- Titrimetric Determination Using Bromine Chloride : Bromine chloride was used as a standard reagent for the titrimetric determination of various organic compounds, including 1-(2-chlorophenyl)methanamine, showcasing its utility in analytical chemistry (K. Verma et al., 1978).
Environmental and Material Science
- Study of Corrosion in Stainless Steel : In the phosphate fertilizer industry, the corrosion of stainless steel by H2SO4 was examined. Organic inhibitors like 1-(2-chlorophenyl)methanamine were used to study their inhibition effect, revealing the potential to protect metals in industrial settings (R. Singh & R. Kumar, 2014).
properties
IUPAC Name |
(4-bromo-3-chlorophenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrClN.ClH/c8-6-2-1-5(4-10)3-7(6)9;/h1-3H,4,10H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KANQVPGFNZKJMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CN)Cl)Br.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrCl2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.95 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromo-3-chlorophenyl)methanamine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(benzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-(ethylsulfonyl)benzamide hydrochloride](/img/structure/B2506079.png)
![N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide](/img/structure/B2506082.png)
![3-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrazine-2-carbonitrile](/img/structure/B2506084.png)
![N-[2-(dimethylamino)ethyl]-N-[(oxolan-2-yl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide](/img/structure/B2506086.png)
![N-(5-(4-acetylpiperazine-1-carbonyl)-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)phenyl)-4-methoxybenzamide](/img/structure/B2506089.png)
![4-chloro-N-[(1-methylbenzimidazol-2-yl)methyl]benzamide](/img/structure/B2506091.png)
![1-{4-[4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)piperazin-1-yl]phenyl}ethan-1-one](/img/structure/B2506093.png)
![N-(2-benzoyl-4-methylphenyl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2506099.png)
